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Acetamide-2,2,2-d3 stability in experimental
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Compound Focus: Acetamide-2,2,2-d3

CAS No.: 23724-60-9

Cat. No.: S3332558

Acetamide-2,2,2-d3: Key Specifications

This table summarizes the core quantitative data for Acetamide-2,2,2-d3 (CAS No. 23724-60-9) from

supplier information and research literature.

Property Specification | Value

CAS Number 23724-60-9 [1] [2] [3]
Molecular Formula C2H2DsNO [1]

Molecular Weight 62.09 g/mol [1]

Isotopic Purity 99 atom % D [2]

Chemical Purity 99% (CP) [2]

Physical Form White to off-white solid [1] [2]
Melting Point 78-80 °C [2]

Boiling Point 221 °C[2]
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Property Specification / Value
Primary Tracer; internal standard for NMR, GC-MS, LC-MS; isotopic labeling; infrared
Applications spectral studies [1] [4] [3]

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Acetamide-2,2,2-d3 to ensure its long-term

stability? Proper storage is critical for maintaining the stability and purity of this compound.

e Short-term Storage: The compound can be stored at room temperature for shipping purposes [1].

e Long-term Storage (as a solid): For extended stability, store the powder at -20°C, where it has a
shelf life of 3 years. Storage at 4°C is also possible with a 2-year shelf life [1]. Another source
suggests refrigeration between 2-8°C for long-term storage [3].

e Storage in Solution: If dissolved, store the solution at -80°C for up to 6 months, or at -20°C for 1
month [1].

Q2: My experimental results show unexpected fragmentation patterns in mass spectrometry. How can
Acetamide-2,2,2-d3 help with interpretation? Acetamide-2,2,2-d3 is an excellent tool for elucidating
reaction mechanisms and fragmentation pathways. A key study used it to investigate the photo-fragmentation
of acetamide clusters in the gas phase. By comparing the behavior of standard acetamide with its deuterated
version, the researchers confirmed that proton transfer from the amino group plays a dominant role in
the formation of protonated acetamide clusters [4]. Using the deuterated compound causes a measurable
mass shift, allowing you to track the origin and destination of atoms during reactions, thereby clarifying the

mechanism [4].

Q3: What are the primary safety considerations when handling this compound? Always refer to the
specific Material Safety Data Sheet (MSDS) for the most accurate hazard information [3]. The available data

indicates the following classifications:

e Hazard Warning: The compound carries a Warning signal word [2].

e Specific Hazard: It is classified as a Carc. 2 substance, meaning it is a suspected carcinogen [2].

¢ Physical Hazard: It is listed as a Combustible Solid [2]. Appropriate personal protective equipment
and handling in a well-ventilated fume hood are strongly recommended.
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Experimental Workflow: Proper Handling & Storage

The following diagram outlines the key decision points for handling and storing Acetamide-2,2,2-d3 in your

experimental workflow to ensure its stability.
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Troubleshooting Guide

¢ Issue: Poor Results in Quantitative Analysis.

o Possible Cause: The compound is recommended for use as an internal standard in
guantitative techniques like NMR, GC-MS, and LC-MS [1]. Ensure its isotopic and chemical
purity (99 atom % D and 99% CP) [2] is sufficient for your application, as impurities can skew
results.

¢ Issue: Inconsistent Spectral Data.

o Possible Cause: As highlighted in the workflow, improper storage can lead to degradation.
Verify that the compound has been stored according to the recommended conditions
(preferably at -20°C for solids) [1] and that the container is tightly sealed to prevent moisture
uptake or contamination.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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